Cas no 1805223-77-1 (Ethyl 6-methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 6-methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1805223-77-1
• MF: C₁₁H₁₁F₃N₂O₅
• MW: 308.210653543472
• CID: 4842893
• Update Time: 2025-05-19

Ethyl 6-methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H11F3N2O5/c1-3-20-8(17)5-7-4-6(2)15-10(16(18)19)9(7)21-11(12,13)14/h4H,3,5H2,1-2H3
• InChI Key： OIBZJHMQGGESFS-UHFFFAOYSA-N
• SMILES： FC(OC1=C([N+](=O)[O-])N=C(C)C=C1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 385
• XLogP3: 2.8
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 6-methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate

Ethyl 6-methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1805223-77-1): A Comprehensive Overview

Ethyl 6-methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate, identified by its CAS number 1805223-77-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, including its nitro and trifluoromethoxy substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The Ethyl 6-methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate molecule exhibits a complex arrangement of functional groups that influence its reactivity and interaction with biological targets. The presence of a nitro group at the 2-position and a trifluoromethoxy group at the 3-position introduces both electron-withdrawing and electron-donating effects, respectively, which can modulate the electronic properties of the pyridine ring. Additionally, the acetate ester at the 4-position provides a site for further functionalization, allowing for the synthesis of derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing nitro and trifluoromethoxy groups often exhibit potent antimicrobial, anti-inflammatory, and anticancer effects. The Ethyl 6-methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate has been investigated in several preclinical studies for its potential as an intermediate in the synthesis of novel therapeutic agents. Its unique structural features make it a promising candidate for further exploration in medicinal chemistry.

One of the key areas where this compound has shown promise is in the development of anticancer agents. The nitro group in the molecule can participate in redox reactions, which are crucial for many biological processes. Additionally, the trifluoromethoxy group can enhance binding affinity to biological targets by increasing lipophilicity and reducing metabolic degradation. These properties make Ethyl 6-methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate an attractive scaffold for designing small-molecule inhibitors targeting cancer-related enzymes and pathways.

The synthesis of Ethyl 6-methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to construct the desired pyridine core structure. The introduction of the nitro and trifluoromethoxy groups is typically achieved through electrophilic aromatic substitution reactions, while the acetate ester is formed via esterification or transesterification processes.

The pharmacological evaluation of Ethyl 6-methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit the activity of various enzymes involved in cancer cell proliferation and survival. For instance, it has been shown to block the activity of kinases such as EGFR (epidermal growth factor receptor) and JAK (janus kinase), which are critical for tumor growth and progression. Furthermore, animal models have provided evidence that this compound can induce apoptosis in cancer cells while minimizing toxicity to healthy tissues.

The structural diversity offered by pyridine derivatives like Ethyl 6-methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate also allows for the development of libraries of compounds with tailored pharmacological profiles. By modifying different functional groups or introducing new ones, researchers can optimize potency, selectivity, and pharmacokinetic properties. This flexibility makes it an invaluable tool in drug discovery programs aimed at developing next-generation therapeutics for various diseases.

The role of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Molecular modeling techniques have been employed to predict binding interactions between Ethyl 6-methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate and biological targets, providing insights into its mechanism of action. These studies have helped refine synthetic strategies and guide further optimization efforts towards achieving higher efficacy and better therapeutic outcomes.

The future prospects for this compound are promising, with ongoing research focusing on expanding its applications in pharmaceuticals. Innovations in synthetic methodologies are expected to streamline production processes, making it more cost-effective for large-scale applications. Additionally, collaborative efforts between academia and industry are likely to accelerate the translation of laboratory findings into clinical trials, bringing new treatments to patients in need.

In conclusion, Ethyl 6-methyl-2-nitro-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1805223-77-1) represents a significant advancement in pharmaceutical chemistry with its unique structural features and diverse biological activities. Its potential as an intermediate in drug development underscores its importance in medicinal research. As our understanding of its pharmacological properties continues to grow, so too will its role in addressing unmet medical needs across various therapeutic areas.